Cas no 58880-51-6 (1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene)

• Product Name: 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene
• CAS No: 58880-51-6
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• MDL: MFCD05664933
• CID: 820171
• Update Time: 2026-04-29

1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene
• 1-chloro-4-[(1-methylethyl)sulfonyl]-2-nitroBenzene
• 1-CHLORO-4-ISOPROPYLSULFONYL-2-NITROBENZENE
• 1H-INDOL-5-OL, 6-NITRO-
• 1-Chlor-2-nitro-4-isopropylsulfonyl-benzol
• AK103592
• ANW-64659
• CTK8C0425
• KB-218728
• QC-3796
• SureCN3999307

• MDL： MFCD05664933
• Inchi： InChI=1S/C9H10ClNO4S/c1-6(2)16(14,15)7-3-4-8(10)9(5-7)11(12)13/h3-6H,1-2H3
• InChI Key： RUWLFSCBPCABKC-UHFFFAOYSA-N
• SMILES： CC(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene

Recent Advances in the Study of 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene (CAS: 58880-51-6)

1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene (CAS: 58880-51-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene as a precursor in the synthesis of novel sulfonamide-based inhibitors. The study highlighted its utility in constructing pharmacophores that target specific enzymes involved in inflammatory pathways. The compound's unique structural features, including the nitro and sulfonyl groups, were found to enhance binding affinity and selectivity.

Another significant development was reported in Organic & Biomolecular Chemistry, where a team optimized the synthetic route for 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene. The new method improved yield and purity, making it more feasible for large-scale production. The study also emphasized the compound's stability under various conditions, which is critical for its application in industrial settings.

Biological evaluations of derivatives of 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene have shown promising results in preclinical models. For instance, a derivative exhibited potent antimicrobial activity against drug-resistant strains of bacteria, as reported in Antimicrobial Agents and Chemotherapy. This finding opens new avenues for developing antibiotics to combat rising antimicrobial resistance.

In conclusion, 1-Chloro-4-(isopropylsulfonyl)-2-nitrobenzene (CAS: 58880-51-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a subject of ongoing investigation. Future studies are expected to explore its applications in targeted drug delivery and combination therapies.